Cas no 1805436-05-8 (2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol
• CAS No: 1805436-05-8
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4883574
• Update Time: 2025-10-31

2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol

• Inchi： 1S/C7H5F3N2O3/c8-3-1-5(12(14)15)4(2-13)11-6(3)7(9)10/h1,7,13H,2H2
• InChI Key： QYONFWTTZUGHLZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(CO)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol

2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol: A Comprehensive Overview

The compound CAS No. 1805436-05-8, also known as 2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.

Chemical Structure and Properties

2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol is a pyridine derivative with a methoxy group at the 6-position, a difluoromethyl group at the 2-position, a fluoro group at the 3-position, and a nitro group at the 5-position. The presence of multiple electronegative substituents (fluorine and nitro groups) significantly influences the electronic properties of the molecule, making it highly reactive and versatile in various chemical reactions.

The compound exhibits strong electron-withdrawing effects due to the nitro group and fluorine atoms, which can enhance its stability and reactivity in different environments. Its solubility in polar solvents is relatively high, making it suitable for use in aqueous-based reactions or formulations.

Synthesis and Characterization

The synthesis of CAS No. 1805436-05-8 involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by successive substitutions to introduce the desired functional groups. Recent advancements in synthetic chemistry have enabled researchers to optimize reaction conditions, leading to higher yields and improved purity of the final product.

The characterization of this compound is typically carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure, functional groups, and purity of the compound.

Applications in Pharmaceuticals

2-(Difluoromethyl)-3-fluoro-5-nitropyridine-6-methanol has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, making it a candidate for anti-inflammatory, antiviral, or anticancer agents.

In recent studies, researchers have explored its ability to inhibit specific enzymes involved in disease pathways. For instance, preliminary assays indicate that this compound may exhibit selective inhibition against certain kinases or proteases, which are critical targets in cancer therapy.

Applications in Agrochemicals

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a herbicide or insecticide has been investigated due to its unique chemical properties. Field trials have demonstrated its effectiveness in controlling certain crop pests without significant adverse effects on non-target organisms.

The incorporation of fluorinated groups into its structure enhances its stability under environmental conditions, making it suitable for use in agricultural settings where prolonged exposure to sunlight or varying weather conditions is common.

Recent Research Findings

In recent years, there has been growing interest in exploring the electronic properties of pyridine derivatives like CAS No. 1805436-05-8. Studies have focused on their potential use in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

Pioneering research has shown that this compound can act as an electron transport layer material due to its high electron mobility and stability under operational conditions. These findings open new avenues for its application in next-generation electronic devices.

Safety Considerations

Although this compound exhibits promising properties for various applications,